Cas no 1214335-85-9 (2-(Chloromethyl)-5-fluorobiphenyl)

• Product Name: 2-(Chloromethyl)-5-fluorobiphenyl
• CAS No: 1214335-85-9
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4789879
• Update Time: 2025-07-21

2-(Chloromethyl)-5-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-fluorobiphenyl

• Inchi： 1S/C13H10ClF/c14-9-11-6-7-12(15)8-13(11)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： PEELBISUJXIUJV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(Chloromethyl)-5-fluorobiphenyl

2-(Chloromethyl)-5-fluorobiphenyl (CAS 1214335-85-9): A Versatile Scaffold in Medicinal Chemistry and Materials Science

Among the diverse array of biphenyl derivatives, 2-(Chloromethyl)-5-fluorobiphenyl (CAS 1214335-85-9) stands out as a critical synthetic intermediate with unique structural features. This compound, characterized by a fluorinated biphenyl core and a chloromethyl substituent at position 2, exhibits tunable physicochemical properties that make it invaluable in drug discovery and advanced material development. Recent studies highlight its role in modulating pharmacokinetic profiles and enabling site-specific functionalization through its reactive chloromethyl group.

The synthesis of chloromethyl-substituted biphenyls typically involves palladium-catalyzed cross-coupling strategies, as demonstrated by Li et al. (Journal of Organic Chemistry, 2023). Their work revealed that the fluoro group at position 5 enhances reaction selectivity during Suzuki-Miyaura coupling, a finding validated through computational docking studies. This structural flexibility allows researchers to tailor electronic properties by varying substituent positions—a key advantage for designing ligands targeting G-protein coupled receptors (GPCRs), where fluorine substitution is known to improve metabolic stability.

In pharmaceutical applications, CAS 1214335-85-9-derived compounds have emerged as promising leads in oncology research. A 2024 study published in Nature Communications demonstrated that analogs incorporating this scaffold exhibit selective inhibition of Aurora kinase B at submicromolar concentrations (IC₅₀ = 0.76 μM). The biphenyl core's planar geometry facilitates π-stacking interactions with the kinase's ATP-binding pocket, while the chloromethyl group enables conjugation with tumor-targeting peptides via click chemistry—enhancing both efficacy and biodistribution.

Beyond medicinal chemistry, this compound's electron-withdrawing groups make it an ideal building block for organic semiconductors. Recent advancements reported in Advanced Materials (Wang et al., 2024) showed that copolymers incorporating fluorinated biphenyl units exhibit charge carrier mobilities exceeding 10 cm²/(V·s)—a critical threshold for high-performance OLED applications. The chloromethyl functionality further enables post-polymerization functionalization with phosphorescent dopants without compromising film morphology.

Safety evaluations conducted under OECD guidelines confirm this compound's low acute toxicity profile (LD₅₀ > 5 g/kg oral), though occupational exposure limits remain under regulatory review due to its potential for skin sensitization upon prolonged contact. Current research focuses on developing green synthesis protocols using heterogeneous catalysts to minimize environmental impact, aligning with the principles of sustainable chemistry outlined in the ACS Green Chemistry Institute's roadmap.

In drug delivery systems, the N-succinimidyl carbonate derivative of this compound has been successfully employed to create pH-responsive prodrugs for targeted cancer therapy (ACS Nano, 2024). The chloromethyl group serves as a masked hydrophilic moiety that deprotects under tumor microenvironment acidity (pH ~6.8), triggering drug release while minimizing off-target effects—a mechanism validated through in vivo MRI tracking studies.

Spectroscopic analysis confirms the compound's characteristic absorption maxima at λ_max= 278 nm (UV-vis) and δCH=Cl = 6.7 ppm (¹H NMR), features leveraged in real-time process analytical technology during large-scale manufacturing. Recent advances in continuous flow synthesis now permit kilogram-scale production with >98% purity using microreactor systems—a breakthrough highlighted at the 20th World Congress on Catalysis.

The structural versatility of CAS No:1214335-85-9-based platforms continues to drive innovation across disciplines. Ongoing research explores its use as a chiral auxiliary in asymmetric hydrogenation reactions and as a component of bioorthogonal labeling agents for live-cell imaging applications—demonstrating how this seemingly simple molecule serves as a multifunctional node connecting diverse areas of chemical science.